Cas no 62568-08-5 (Titanium, tris[2-(1H-pyrazol-1-yl)phenyl]-)

• Product Name: Titanium, tris[2-(1H-pyrazol-1-yl)phenyl]-
• CAS No: 62568-08-5
• MF: C₂₇H₂₁N₆Ti
• MW: 477.362845182419
• CID: 439918
• PubChem ID: 78065331
• Update Time: 2025-04-19

Titanium, tris[2-(1H-pyrazol-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Titanium, tris[2-(1H-pyrazol-1-yl)phenyl]-
• 1-phenylpyrazole,titanium(3+)
• Titanium(3+) tris[2-(1H-pyrazol-1-yl)benzen-1-ide]
• 62568-08-5
• DTXSID30807408

• Inchi： 1S/3C9H7N2.Ti/c3*1-2-5-9(6-3-1)11-8-4-7-10-11;/h3*1-5,7-8H;/q3*-1;+3
• InChI Key： QEPVVRINQFYMQC-UHFFFAOYSA-N
• SMILES： [Ti+3].N1(C=CC=N1)C1[C-]=CC=CC=1.N1(C=CC=N1)C1[C-]=CC=CC=1.N1(C=CC=N1)C1[C-]=CC=CC=1

Computed Properties

• Exact Mass: 475.13563
• Monoisotopic Mass: 477.1307104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• PSA: 53.46